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Compound of Interest

Compound Name:
4-(6-Bromopyridin-2-

yl)benzaldehyde

Cat. No.: B1313671 Get Quote

CAS Number: 588727-65-5

This technical guide provides a comprehensive overview of 4-(6-bromopyridin-2-
yl)benzaldehyde, a key building block in contemporary drug discovery and materials science.

The document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its chemical properties, synthesis, and applications.

Core Properties and Data
4-(6-Bromopyridin-2-yl)benzaldehyde is a bifunctional organic compound featuring a

bromopyridine moiety and a benzaldehyde group. This unique structure makes it a valuable

intermediate in the synthesis of complex molecular architectures, particularly in the

development of targeted therapeutics.
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Property Value Reference

CAS Number 588727-65-5 [1][2][3][4]

Molecular Formula C₁₂H₈BrNO [1][2][3][4]

Molecular Weight 262.1 g/mol [1]

Purity ≥95% - 98% [2][3]

Appearance White to off-white solid

Storage

Room temperature, sealed

under inert gas (Nitrogen or

Argon) at 2-8°C

[1][2]

Synthesis and Experimental Protocols
The primary synthetic route for 4-(6-bromopyridin-2-yl)benzaldehyde is the Suzuki-Miyaura

cross-coupling reaction.[5][6] This palladium-catalyzed reaction forms a carbon-carbon bond

between an organoboron compound and an organohalide.[5]

General Suzuki-Miyaura Coupling Protocol
This protocol outlines a general procedure for the synthesis of 2-arylpyridines, which can be

adapted for the synthesis of 4-(6-bromopyridin-2-yl)benzaldehyde.

Reactants:

2-Bromopyridine derivative (e.g., 2,6-dibromopyridine)

Arylboronic acid or ester (e.g., 4-formylphenylboronic acid)

Palladium catalyst (e.g., Pd(dppf)Cl₂, Pd₂(dba)₃)[7]

Base (e.g., Cs₂CO₃, K₂CO₃, K₃PO₄, Na₃PO₄)[7]

Solvent (e.g., 1,4-Dioxane, Toluene, THF, DMF)[5][7]

Experimental Setup:
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To a pressure flask or Schlenk tube equipped with a stir bar, add the 2-bromopyridine

derivative, the arylboronic acid or ester, and the base under an argon atmosphere.[8]

Add the anhydrous solvent and water (if applicable) and sparge the mixture with argon for

10-15 minutes.[8]

Add the palladium catalyst to the mixture and continue to sparge with argon for an additional

10 minutes.[8]

Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-110°C)

overnight or until completion, as monitored by an appropriate analytical technique (e.g., GC,

TLC, LC-MS).[7][8]

Purification:

Upon completion, the reaction mixture is cooled to room temperature. The crude product can

be purified using standard techniques such as column chromatography on silica gel.

Logical Workflow for Suzuki-Miyaura Coupling
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Caption: General workflow for the synthesis of 4-(6-Bromopyridin-2-yl)benzaldehyde via

Suzuki-Miyaura coupling.

Applications in Drug Discovery and Materials
Science
4-(6-Bromopyridin-2-yl)benzaldehyde is a versatile building block with significant applications

in medicinal chemistry and materials science.

Targeted Protein Degradation (TPD)
A primary application of this compound is in the synthesis of Proteolysis Targeting Chimeras

(PROTACs).[1] PROTACs are heterobifunctional molecules that induce the degradation of

specific target proteins by hijacking the cell's ubiquitin-proteasome system.[9][10]

The 4-(6-bromopyridin-2-yl)benzaldehyde scaffold can be incorporated into PROTACs that

target a variety of proteins implicated in diseases such as cancer and neurodegenerative

disorders.[11][12] The aldehyde functionality provides a convenient handle for further chemical

modification and linker attachment, while the bromopyridine moiety can be a key interacting

group with the target protein or can be further functionalized.
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Caption: Simplified signaling pathway of PROTAC-mediated targeted protein degradation.

Other Medicinal Chemistry Applications
The benzaldehyde scaffold is a common feature in molecules with biological activity. For

instance, derivatives of benzaldehyde have been explored as inhibitors of enzymes like

aldehyde dehydrogenases (ALDH), which are overexpressed in certain cancers.

Materials Science
The conjugated π-system of 4-(6-bromopyridin-2-yl)benzaldehyde makes it a candidate for

use in the development of organic electronic materials. Such compounds can be incorporated

into polymers or small molecules for applications in organic light-emitting diodes (OLEDs) and

organic semiconductors.

Safety and Handling
Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling 4-(6-bromopyridin-2-yl)benzaldehyde. It should be

handled in a well-ventilated area or a fume hood. For detailed safety information, refer to the

material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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